Cas no 1540990-80-4 (3-(2-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid)

• Product Name: 3-(2-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid
• CAS No: 1540990-80-4
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• CID: 6064814
• PubChem ID: 82812592
• Update Time: 2024-01-12

3-(2-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6507471
• AKOS021131050
• A1-59299
• 3-(2-fluoro-3-methoxyphenyl)-2-methylpropanoic acid
• 1540990-80-4
• 3-(2-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid

• Inchi： 1S/C11H13FO3/c1-7(11(13)14)6-8-4-3-5-9(15-2)10(8)12/h3-5,7H,6H2,1-2H3,(H,13,14)
• InChI Key： SWWDSGQKISNPOS-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CC(C(=O)O)C)OC

Computed Properties

• Exact Mass: 212.08487243g/mol
• Monoisotopic Mass: 212.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids